Cas no 210767-38-7 (Carbamic acid,[3-amino-2-(aminomethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester (9CI))

• Product name: Carbamic acid,[3-amino-2-(aminomethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 210767-38-7
• MF: C₁₀H₂₃N₃O₂
• MW: 217.30852
• CID: 242325
• PubChem ID: 45092287

Carbamic acid,[3-amino-2-(aminomethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[3-amino-2-(aminomethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [3-amino-2-(aminomethyl)-2-methylpropyl]-, 1,1-dimethylethyl
• Carbamic acid,[3-amino-2-(aminomethyl)-2-methylpropyl]-,1,1-dimethylethyl
• [3-amino-2-(aminomethyl)-2-methylpropyl](tert-butyl)carbamic acid
• 210767-38-7
• (3-Amino-2-(aminomethyl)-2-methylpropyl)(tert-butyl)carbamic acid
• (3-Amino-2-(aminomethyl)-2-methylpropyl)(tert-butyl)carbamicacid

• Inchi： InChI=1S/C10H23N3O2/c1-9(2,3)15-8(14)13-7-10(4,5-11)6-12/h5-7,11-12H2,1-4H3,(H,13,14)
• InChI Key： CQXSVWKBHARJMV-UHFFFAOYSA-N
• SMILES： NCC(CNC(OC(C)(C)C)=O)(C)CN

Computed Properties

• Exact Mass: 217.17900
• Monoisotopic Mass: 217.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• PSA: 92.58000
• LogP: 2.08920